Cas no 857381-77-2 (2-2-(ethanesulfonyl)ethylpiperidine)

• Product Name: 2-2-(ethanesulfonyl)ethylpiperidine
• CAS No: 857381-77-2
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• MDL: MFCD10017358
• CID: 5235217
• PubChem ID: 71777983
• Update Time: 2026-03-08

2-2-(ethanesulfonyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[2-(ethylsulfonyl)ethyl]-
• 2-2-(ethanesulfonyl)ethylpiperidine

• MDL： MFCD10017358
• Inchi： 1S/C9H19NO2S/c1-2-13(11,12)8-6-9-5-3-4-7-10-9/h9-10H,2-8H2,1H3
• InChI Key： MRNCRDRKLQCMJO-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCS(CC)(=O)=O

Additional information on 2-2-(ethanesulfonyl)ethylpiperidine

Compound CAS No 857381-77-2: 2-(Ethanesulfonyl)Ethylpiperidine

The compound with CAS No 857381-77-2, commonly referred to as 2-(Ethanesulfonyl)Ethylpiperidine, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound is a derivative of piperidine, a six-membered cyclic amine, with an ethanesulfonyl group attached to the second carbon atom. The structure of 2-(Ethanesulfonyl)Ethylpiperidine is characterized by its sulfur-containing sulfonyl group, which imparts unique chemical properties and reactivity.

Recent studies have highlighted the potential of 2-(Ethanesulfonyl)Ethylpiperidine in drug development and material synthesis. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents. The sulfonyl group in the molecule has been shown to enhance the bioavailability and stability of drug candidates, making it a valuable component in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(Ethanesulfonyl)Ethylpiperidine has also been investigated for its potential in polymer chemistry. The compound's ability to form stable bonds with other monomers has led to its use in the synthesis of high-performance polymers for industrial applications. Recent advancements in polymerization techniques have further expanded its utility in creating materials with enhanced mechanical and thermal properties.

The synthesis of 2-(Ethanesulfonyl)Ethylpiperidine involves a multi-step process that typically begins with the reaction of piperidine with an appropriate sulfonylating agent. The reaction conditions, including temperature and pH, play a critical role in determining the yield and purity of the final product. Recent research has focused on optimizing these conditions to improve scalability and reduce production costs.

From a structural perspective, 2-(Ethanesulfonyl)Ethylpiperidine exhibits interesting electronic properties due to the electron-withdrawing nature of the sulfonyl group. This makes it a promising candidate for use in electronic materials, such as organic semiconductors and conductive polymers. Preliminary studies have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical integrity.

In terms of environmental impact, 2-(Ethanesulfonyl)Ethylpiperidine has been found to degrade under specific conditions, making it a more sustainable option compared to some traditional materials. Researchers are currently exploring methods to further enhance its biodegradability while maintaining its desirable chemical properties.

Looking ahead, the versatility of 2-(Ethanesulfonyl)Ethylpiperidine suggests that it will continue to play a significant role in both academic research and industrial applications. Its unique combination of chemical reactivity and structural stability makes it an ideal candidate for addressing some of the most pressing challenges in modern materials science and drug development.